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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972

Acetone Flammability Technical Support Center

This guide provides essential information for researchers, scientists, and drug development
professionals on safely handling the flammability risks of acetone in a research environment.

Frequently Asked Questions (FAQSs)

Q1: What makes acetone so flammable?

Acetone is a highly flammable liquid and vapor.[1] It has a very low flash point, meaning it can
ignite at room temperature.[2] Its vapors are heavier than air and can travel a considerable
distance to an ignition source, potentially causing a flashback to the original container.[2][3] Air
mixtures containing between 2.5% and 12.8% acetone by volume can be explosive.[4]

Q2: What personal protective equipment (PPE) should | wear when handling acetone?

At a minimum, you should wear chemical safety goggles, a fully-buttoned, flame-resistant lab

coat, and appropriate chemical-resistant gloves.[5][6] Nitrile gloves are not recommended due
to poor degradation and permeation ratings; milled butyl rubber gloves are a better choice for

protection against skin contact.[6][7] For tasks with a splash risk, a face shield should be worn
in addition to goggles.[7]

Q3: What are the proper storage requirements for acetone?
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Acetone must be stored in a cool, dry, well-ventilated area away from direct sunlight and any
sources of heat or ignition, such as sparks or open flames.[2][8] It should be kept in a
designated flammable-liquids cabinet.[8][9] Containers must be tightly closed to prevent vapor
release and should be electrically bonded and grounded to prevent static discharge.[1][2] Store
acetone separately from incompatible materials like oxidizing agents, acids, and other reactive
chemicals.[8][10]

Q4: What should | do if | spill a small amount of acetone?

For a small spill that can be cleaned up in under 10 minutes by trained personnel:

o Alert colleagues in the immediate area.

o Ensure there are no ignition sources nearby.[2]

« Increase ventilation by working within a chemical fume hood or opening a window.[7]
o Wear appropriate PPE (goggles, lab coat, chemical-resistant gloves).[6]

o Contain and absorb the spill with a non-combustible absorbent material like dry sand, earth,
or vermiculite.[3][11]

o Use non-sparking tools to collect the absorbed material.[11][12]

» Place the contaminated absorbent into a sealed, properly labeled container for hazardous
waste disposal.[2][13]

Q5: What constitutes a large acetone spill and how should it be handled?

A large spill is one that cannot be cleaned up quickly or safely by lab personnel. If a large
amount of acetone is spilled, you should:

e Evacuate the area immediately.[2]
o Alert others to evacuate and activate the nearest fire alarm.

o Call emergency services (e.g., 911) and your institution's Environmental Health & Safety
(EH&S) department.[6]
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» Do not attempt to clean it up yourself.[14]
Q6: What type of fire extinguisher should be used on an acetone fire?

Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[2][7] Do not
use a solid stream of water, as it may spread the fire.[3] A water spray or fog can be used to
cool fire-exposed containers.[2][7]

Q7: How do | dispose of acetone waste?

Acetone waste is considered hazardous waste and must never be poured down the drain.[8]
[15] It should be collected in a clearly labeled, sealed, and compatible container (e.g., high-
density polyethylene - HDPE).[6][13] The container should be marked as "Acetone Waste" and
stored in a designated area away from incompatible materials.[13] Arrange for disposal through
your institution's licensed hazardous waste disposal service.[8][10]

Troubleshooting Guides
Issue: | can smell acetone in the lab even when it's not in use.

o Possible Cause: An improperly sealed container of acetone or acetone waste may be
releasing vapors.

¢ Solution: Check all acetone and waste containers to ensure they are tightly closed. Move
the containers to a well-ventilated area, such as a fume hood. If the odor persists, there may
be a hidden spill. Notify your lab supervisor or EH&S department.

Issue: My skin came into contact with acetone.
o Possible Cause: Inadequate PPE or accidental splashing.

o Solution: Immediately wash the affected skin with soap and plenty of water for at least 15
minutes.[6][12] Remove any contaminated clothing.[12] While minor contact may only cause
temporary irritation, it's important to seek medical attention if irritation or pain persists.[2]

Issue: Acetone was splashed into my eyes.

» Possible Cause: Not wearing safety goggles or a face shield.
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o Solution: Immediately flush the eyes with copious amounts of water at an emergency
eyewash station for at least 15-20 minutes, holding the eyelids open.[2][6] Do not delay
flushing to remove contact lenses.[2] Seek immediate medical attention.[2][6]

Quantitative Data: Flammability of Acetone

The following table summarizes the key quantitative flammability properties of acetone.

Property Value Source(s)
Flash Point -20°C (-4°F) [4][16]
Autoignition Temperature 465°C (869°F) [4][16]
Lower Flammable Limit (LFL) 2.5% by volume in air [41[11]
Upper Flammable Limit (UFL) 12.8% by volume in air [4][11]
Boiling Point 56.5°C (133.2°F) [17]

Vapor Density (Air = 1) 2.0 [11]

Experimental Protocols
Protocol 1: Safe Transfer of Acetone

Obijective: To safely transfer acetone from a stock container to a smaller vessel (e.g., a wash
bottle) while minimizing vapor release and the risk of ignition.

Methodology:

e Preparation:

o

Ensure all work is performed inside a certified laboratory chemical fume hood.[5][8]

[¢]

Wear appropriate PPE: chemical safety goggles, a flame-resistant lab coat, and butyl
rubber gloves.[6][7]

[¢]

Clear the fume hood of all ignition sources (e.g., hot plates, stir motors).[7]

[¢]

Ensure a fire extinguisher (CO2 or dry chemical) is accessible.[7]
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e Grounding:
o Place the receiving vessel in a secondary container to catch any potential spills.

o Electrically ground and bond the primary stock container and the receiving equipment to
prevent the buildup of static electricity, which can ignite acetone vapors.[1][2] Ground clips
must be in contact with bare metal.[2]

e Transfer:

o Slowly and carefully pour the acetone from the stock container into the smaller vessel,
minimizing splashing.

o Use a funnel if necessary to prevent spills.
o Completion:
o Securely cap both the stock container and the new vessel immediately after the transfer.

o Wipe down the exterior of the containers and any minor drips with a paper towel, and
dispose of the towel in the designated hazardous waste container.

o Return the stock container to the flammable storage cabinet.[8]

Protocol 2: Cleaning a Small Acetone Spill

Objective: To safely clean up a small acetone spill (less than 100 mL) within a fume hood.
Methodology:
e Immediate Actions:

o Keep the spill contained within the fume hood.

o Alert nearby personnel.

o Confirm all ignition sources in the vicinity are turned off.[2]

« PPE:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.sigmaaldrich.com/IN/en/sds/sigald/179124
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.dawnscientific.com/blog/detail/proper-storage-and-disposal-of-acetone-ensuring-laboratory-safety
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/acetone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Don chemical safety goggles, a lab coat, and butyl rubber gloves.[6]

o Containment and Absorption:

o Cover the spill with a non-combustible absorbent material such as vermiculite, dry sand, or
a spill pad.[3] Start from the outside of the spill and work inwards to prevent it from
spreading.

o Collection:

o Using non-sparking tools (e.g., plastic scoop), carefully collect the absorbed material.[11]
[12]

» Disposal:
o Place all contaminated materials into a sealable, airtight hazardous waste container.[2][6]
o Label the container clearly as "Acetone Spill Debris" with the date.

o Decontamination:

o Wipe the spill area with a damp cloth. Dispose of the cloth in the same hazardous waste
container.

o Allow the area to ventilate thoroughly.
e Reporting:

o Report the spill to your lab supervisor, no matter how small.[14]

Visualizations
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Caption: Workflow for responding to an acetone spill.
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Generate Acetone Waste

Is a designated hazardous
waste container available?

Use the designated container.
Must be compatible (e.g., HDPE).

Obtain a new, compatible container.

Is the container properly labeled?

Label container with:
Yes 'Acetone Waste' <
and Hazard Symbols.

'

Add waste to container.

Keep container closed.

Store in a designated, cool,
well-ventilated area away
from incompatible materials.

Is container full?

Arrange for pickup by licensed
hazardous waste disposal service.
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Caption: Decision process for acetone waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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